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Compound of Interest

Compound Name: Tetrin A

Cat. No.: B1259516

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tretinoin, also known as all-trans retinoic acid (ATRA), is a biologically active metabolite of
vitamin A. It plays a crucial role in various cellular processes, including cell growth,
differentiation, and apoptosis.[1][2][3] In cell culture, tretinoin is widely used to induce
differentiation in various cell types, such as neuronal differentiation of stem cells and myeloid
differentiation of leukemia cells.[2][4] Due to its hydrophobic nature and sensitivity to light and
heat, proper preparation and storage of tretinoin stock solutions are critical for obtaining
reproducible and reliable experimental results.[5][6] These application notes provide a detailed
protocol for the preparation, storage, and handling of tretinoin stock solutions for use in cell
culture applications.

Data Presentation
Tretinoin Properties
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Property Value Reference
Molecular Formula C20H2802 [1107]
Molecular Weight 300.44 g/mol [1][3]

Yellow to light-orange
Appearance ) [31[7]
crystalline powder

CAS Number 302-79-4 [1][7]
Solubility of Tretinoin

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) <100 mM (upon warming) [4]

=20 mg/mL [8]

25 mg/mL [1]

60 mg/mL (199.73 mM) [9]

Ethanol <2mM [2]

7 mg/mL [°]

10 mg/mL [1]

~0.5 mg/mL (8]

Water Insoluble [9]

Recommended Stock and Working Concentrations
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Parameter Concentration Reference
Stock Solution
Recommended Range 1 mM - 100 mM in DMSO [4][6][10]
) Resuspend 10 mg in 3.33 mL
Example Preparation (10 mM) [2]
of fresh DMSO
) Reconstitute 5 mg of powder in
Example Preparation (15 mM) [1]
1.11 mL of DMSO
) Reconstitute 50 mg in 3329 uL
Example Preparation (50 mM) [4]
of pure DMSO
Working Concentration
General Range 500 nMto 1 uM [4]
For Acne (Topical) 0.025% - 0.1% [11][12]
For Anti-aging (Topical) 0.025% - 0.05% [11]

Experimental Protocols
Materials and Reagents

 Tretinoin (all-trans retinoic acid) powder (light-protected vial)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

» Sterile, light-protected microcentrifuge tubes or cryovials

o Sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

o Class Il biological safety cabinet

e \ortex mixer

o Water bath or incubator set to 37°C (optional)
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Preparation of a 10 mM Tretinoin Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration. Adjustments can be made based on the desired final concentration.

¢ Pre-weighing and Handling Precautions: Tretinoin is light-sensitive; therefore, all procedures
should be performed in a dark room or with minimal light exposure.[5] Use amber or foil-
wrapped tubes to protect the compound from light.

» Equilibration: Allow the vial of tretinoin powder and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

e Calculation:

o

Molecular weight of tretinoin = 300.44 g/mol .

[¢]

To prepare a 10 mM (0.01 M) solution, you need 0.01 moles per liter.

[¢]

For 1 mL (0.001 L) of stock solution, you need: 0.01 mol/L * 0.001 L = 0.00001 moles.

o

Mass required = 0.00001 moles * 300.44 g/mol = 0.0030044 g = 3.00 mg.

o

Alternatively, to prepare a 10 mM stock solution from 10 mg of tretinoin, the required
volume of DMSO is: (10 mg / 300.44 g/mol ) / 0.01 mol/L = 0.003328 L = 3.33 mL.[Z]

¢ Reconstitution:

o In a biological safety cabinet, carefully add the calculated volume of anhydrous DMSO to
the vial containing the pre-weighed tretinoin powder.

o For example, to prepare a 10 mM stock solution, add 1.66 mL of DMSO to 5 mg of
tretinoin.[3]

o Dissolution:

o Close the vial tightly and vortex gently until the powder is completely dissolved. The
solution should be clear and yellow.
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o If the compound does not dissolve completely at room temperature, it can be warmed
briefly at 37°C for 3-5 minutes to aid dissolution.[4][13] Avoid prolonged heating.[6]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected microcentrifuge tubes or cryovials.[1][2][5] This prevents repeated freeze-
thaw cycles which can degrade the compound.[1][5]

o Store the aliquots at -20°C.[1][2][4] Properly stored stock solutions in DMSO are stable for
several months.[3][5] Some sources suggest stability for up to 6 months.[3]

Preparation of Working Solution

e Thawing: Thaw a single aliquot of the stock solution at room temperature or in a 37°C water
bath just before use.[4]

e Dilution:

o Pre-warm the cell culture medium to 37°C before adding the tretinoin stock solution to
avoid precipitation.[4]

o Dilute the stock solution to the desired final working concentration directly in the pre-
warmed cell culture medium.

o Mix gently by pipetting or inverting the tube. Avoid vigorous vortexing.[5]

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium does not exceed a level that is toxic to the specific cell line being used, typically <
0.1% to 0.5%.[2][4][5]

e Use: Use the freshly prepared working solution immediately. Do not store aqueous solutions
of tretinoin for more than a day.[8]

Mandatory Visualizations
Experimental Workflow for Tretinoin Stock Solution
Preparation
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Caption: Workflow for preparing tretinoin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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